Cas no 2680899-17-4 (3-3-(2,2,2-trifluoro-N-methylacetamido)piperidin-1-ylbutanoic acid)

• Product Name: 3-3-(2,2,2-trifluoro-N-methylacetamido)piperidin-1-ylbutanoic acid
• CAS No: 2680899-17-4
• MF: C₁₂H₁₉F₃N₂O₃
• MW: 296.286073923111
• CID: 5637256
• PubChem ID: 165939283
• Update Time: 2025-05-19

3-3-(2,2,2-trifluoro-N-methylacetamido)piperidin-1-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680899-17-4
• 3-[3-(2,2,2-trifluoro-N-methylacetamido)piperidin-1-yl]butanoic acid
• EN300-28289456
• 3-3-(2,2,2-trifluoro-N-methylacetamido)piperidin-1-ylbutanoic acid

• Inchi： 1S/C12H19F3N2O3/c1-8(6-10(18)19)17-5-3-4-9(7-17)16(2)11(20)12(13,14)15/h8-9H,3-7H2,1-2H3,(H,18,19)
• InChI Key： CVKKUEKUPDPNAP-UHFFFAOYSA-N
• SMILES： FC(C(N(C)C1CCCN(C(C)CC(=O)O)C1)=O)(F)F

Computed Properties

• Exact Mass: 296.13477696g/mol
• Monoisotopic Mass: 296.13477696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 60.8Ų

Additional information on 3-3-(2,2,2-trifluoro-N-methylacetamido)piperidin-1-ylbutanoic acid

Introduction to 3-3-(2,2,2-trifluoro-N-methylacetamido)piperidin-1-ylbutanoic Acid (CAS No. 2680899-17-4)

3-3-(2,2,2-trifluoro-N-methylacetamido)piperidin-1-ylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2680899-17-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its unique structural features, which include a piperidine ring substituted with a trifluoromethylated amide moiety and a butanoic acid side chain. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The piperidine core is a common pharmacophore in medicinal chemistry, known for its ability to enhance solubility, improve metabolic stability, and modulate receptor interactions. In particular, the N-methylacetamide group attached to the piperidine ring introduces both hydrophilic and hydrophobic interactions, which can be fine-tuned to optimize binding affinity and pharmacokinetic profiles. The trifluoromethyl group further enhances the compound's potential as a drug candidate by increasing lipophilicity and metabolic stability, making it an attractive feature for designing molecules with prolonged half-lives and improved bioavailability.

The butanoic acid side chain adds another layer of complexity to the molecule, providing a site for further functionalization or interaction with biological targets. This structural motif has been explored in various therapeutic areas, including central nervous system (CNS) disorders, inflammatory diseases, and oncology. Recent studies have highlighted the utility of piperidine derivatives in developing novel therapeutics, particularly in the treatment of neurological conditions where precise modulation of receptor activity is crucial.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems involved in cognitive function and mood regulation. The structural framework of 3-3-(2,2,2-trifluoro-N-methylacetamido)piperidin-1-ylbutanoic acid aligns well with this trend, as it combines elements known to interact with serotonin and dopamine receptors. Preclinical studies have demonstrated that similar piperidine-based compounds exhibit potential as scaffolds for developing next-generation psychotropic agents. The trifluoromethyl group's influence on electronic properties may also contribute to enhanced binding interactions with these targets.

Moreover, the compound's amide functionality provides a versatile handle for further chemical modifications. This allows medicinal chemists to explore derivatization strategies aimed at optimizing pharmacological properties such as selectivity, potency, and toxicity profiles. For instance, replacing the N-methylacetamide group with other amide or ester derivatives could alter the compound's solubility and metabolic fate while maintaining its core pharmacophoric features.

The synthesis of 3-3-(2,2,2-trifluoro-N-methylacetamido)piperidin-1-ylbutanoic acid (CAS No. 2680899-17-4) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include nucleophilic substitution reactions to introduce the piperidine ring, followed by protection-deprotection strategies to install the trifluoromethylated amide moiety. The final installation of the butanoic acid side chain often employs carboxylation or esterification techniques depending on downstream applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of this compound and its derivatives. Simulations have revealed that the trifluoromethyl group plays a critical role in stabilizing interactions with aromatic residues in protein targets, while the piperidine ring adopts favorable conformations within binding pockets. These insights have guided rational drug design efforts aimed at improving binding affinities and reducing off-target effects.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design (SBDD), leveraging computational tools alongside experimental data to accelerate discovery pipelines. 3-3-(2,2,2-trifluoro-N-methylacetamido)piperidin-1-ylbutanoic acid serves as a prime example of how molecular fragments with predefined functionalities can be integrated into larger scaffolds to create novel drug candidates. Its unique combination of structural features makes it particularly suitable for targeting complex biological pathways involved in human diseases.

In conclusion,3-3-(2,2,2-trifluoro-N-methylacetamido)piperidin-1-ylbutanoic acid (CAS No. 2680899-17-4) represents a promising candidate for further exploration in pharmaceutical research. Its structural attributes offer a rich foundation for developing therapeutics with improved efficacy and safety profiles. As advancements in synthetic methodologies and computational biology continue to evolve,this compound is poised to play an integral role in next-generation drug discovery initiatives across multiple therapeutic domains.